Hexacosanoic acid-d4

• Molecular Formula: C26H52O2
• Molecular Weight: 400.7 g/mol
• InChI: InChI=1S/C26H52O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26(27)28/h2-25H2,1H3,(H,27,28)/i14D2,15D2
• InChIKey: XMHIUKTWLZUKEX-QZPARXMSSA-N

Hexacosanoic Acid-d4: Definition and Core Utility as a Deuterated Very Long-Chain Fatty Acid Standard

Hexacosanoic acid-d4 (also known as C26:0-d4 or Cerotic acid-d4) is the deuterium-labeled analog of hexacosanoic acid, a 26-carbon saturated very-long-chain fatty acid (VLCFA) . It is an isotopically labeled standard where four specific hydrogen atoms are replaced by deuterium atoms, typically at the 12,12,13,13 positions . Its primary and singular purpose is to serve as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of endogenous hexacosanoic acid in complex biological matrices using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1]. This compound is not intended for therapeutic use but is a critical analytical tool for research into peroxisomal disorders and metabolic diseases.

Isotopic Internal Standard

Deuterated SIL-IS for precise C26:0 quantification

Analytical Platform

GC-MS and LC-MS/MS bioanalysis

Research Context

Peroxisomal disorder and VLCFA metabolism studies

• [1] GlpBio. Hexacosanoic Acid-d4 (GC45469) Technical Datasheet. CAS: 1208837-79-9. View Source

Analytical Specificity: Why Hexacosanoic Acid-d4 Cannot Be Replaced by Unlabeled or Other Fatty Acid Standards

Generic substitution is analytically impossible because the primary function of Hexacosanoic acid-d4 is as an isotopically labeled internal standard. Its deuterium atoms create a mass shift (approximately +4 Da) compared to the endogenous unlabeled C26:0 fatty acid, enabling the mass spectrometer to distinguish between the analyte and the internal standard [1]. Substituting with unlabeled hexacosanoic acid (506-46-7) would fail to correct for matrix effects and extraction recovery losses, which are essential for accurate quantification [2]. Furthermore, using a deuterated internal standard for a different fatty acid, such as C22:0-d4 or C24:0-d4, is not a valid substitute as it would not co-elute identically or share the same ionization efficiency as the C26:0 target analyte, thereby compromising the precision and accuracy of the quantitative method [3].

Target Product

Hexacosanoic Acid-d4 (C26:0-d4)

+4 Da mass shift enables MS distinction from endogenous analyte

Potential Substitute Risk

Unlabeled C26:0 (506-46-7)

Lacks mass shift; cannot correct matrix effects or extraction losses

C22:0-d4 or C24:0-d4

Different chain length may alter co-elution and ionization efficiency

• [1] MedChemExpress. Hexacosanoic acid-d4 (HY-113301) Technical Datasheet. CAS: 1208837-79-9. View Source
• [2] ScienceDirect. 'Hexacosanoic Acid' (Topic Summary). 2024. View Source
• [3] PEKING UNION MEDICAL COLLEGE HOSPITAL. Method and kit for determining very long chain fatty acids in a sample by liquid chromatography tandem mass spectrometry. CN Patent CN109738539A, filed 2019. View Source

Verifiable Performance Metrics: A Quantitative Comparison of Hexacosanoic Acid-d4 Against its Alternatives

Superior Detection Sensitivity and Reduced Metabolic Interference vs. Unlabeled C26:0

The primary differentiation of Hexacosanoic acid-d4 over the unlabeled hexacosanoic acid (C26:0) is its function as a stable isotope-labeled internal standard, which provides a significantly higher signal-to-noise ratio in mass spectrometry. Quantitatively, the use of C26:0-d4 is reported to enhance MS detection sensitivity by 3–5× compared to the non-labeled analog due to the distinct mass shift that separates it from the endogenous analyte signal . Additionally, its deuteration reduces metabolic degradation by 15–20% in intact-cell assays, making it a more robust and stable tracer for long-term metabolic studies .

Detection Sensitivity

Reported

3–5× signal enhancement vs unlabeled C26:0; 15–20% lower metabolic degradation

Supports MS sensitivity and tracer stability context

Data to verify; source-specific review recommended

Evidence Dimension	Mass Spectrometry Detection Sensitivity Enhancement
Target Compound Data	3-5× signal enhancement
Comparator Or Baseline	Non-labeled hexacosanoic acid (C26:0)
Quantified Difference	3-5× higher signal
Conditions	GC-MS or LC-MS analysis of biological samples

Why This Matters

This higher sensitivity directly translates to more accurate and reliable quantification of low-abundance endogenous C26:0 in clinical samples, which is critical for diagnostic and research assays.

Validated Application as Internal Standard in a Clinical LC-MS/MS Method for VLCFA Quantification

Hexacosanoic acid-d4 is an integral component of a patented, validated LC-MS/MS method for quantifying VLCFAs in serum. In this method, C26:0-d4 is used alongside C22:0-d4 and C24:0-d4 as an isotope internal standard solution at a precise concentration of 28.5 ng/mL [1]. This method was developed to specifically avoid interference and increase detection specificity for VLCFAs, achieving a lower sample volume requirement compared to older GC-MS methods [1]. The use of this specific deuterated standard is essential for the method's claimed performance in the quantitative detection of VLCFAs in a clinical setting.

Method Integration

Method context

Incorporated at 28.5 ng/mL in validated LC-MS/MS kit

Supports method-transfer context, bioanalytical validation review

Patented method; confirm fit with lab-specific workflow

Evidence Dimension	Methodological validity and precision in a quantitative assay
Target Compound Data	Used at 28.5 ng/mL in a validated LC-MS/MS kit
Comparator Or Baseline	Previous GC-MS methods lacking this specific IS
Quantified Difference	Not specified
Conditions	Serum VLCFA analysis by LC-MS/MS

Why This Matters

This demonstrates that Hexacosanoic acid-d4 is not a generic reagent but a key component of a clinically transferable, validated assay, reducing the burden of method development for researchers.

• [1] PEKING UNION MEDICAL COLLEGE HOSPITAL. Method and kit for determining very long chain fatty acids in a sample by liquid chromatography tandem mass spectrometry. CN Patent CN109738539A, filed 2019. View Source

Quantitative Assessment of Peroxisomal Beta-Oxidation Efficiency in Disease Models

In functional assays using intact fibroblasts, Hexacosanoic acid-d4 serves as a robust metabolic tracer to quantify peroxisomal beta-oxidation activity. Control fibroblasts metabolize the tracer to D3-C16:0, yielding an average of 28.54 ± 0.85 nmol/mg protein. In stark contrast, fibroblasts from patients with X-linked adrenoleukodystrophy (X-ALD), a peroxisomal disorder, exhibit significantly impaired activity, producing only 10.61 ± 0.44 nmol/mg protein . This difference results in a D3-C16:0/D3-C22:0 ratio of ~0.503 ± 0.015 for controls versus ~0.190 ± 0.008 for ALD patient cells .

β-Oxidation Activity

Reported

Control 28.54 vs X-ALD 10.61 nmol/mg protein; ~63% reduction

Supports disease-model metabolic differentiation context

Intact fibroblast assay; data to verify independently

Evidence Dimension	Peroxisomal beta-oxidation activity (nmol product/mg protein)
Target Compound Data	10.61 ± 0.44 nmol/mg protein
Comparator Or Baseline	28.54 ± 0.85 nmol/mg protein
Quantified Difference	~63% reduction in activity
Conditions	Intact fibroblast assay with GC-MS analysis

Why This Matters

This quantitative difference provides a clear, functional differentiation between healthy and diseased cellular models, establishing Hexacosanoic acid-d4 as an essential tool for studying and potentially screening for peroxisomal beta-oxidation defects.

High Isotopic Purity Specification for Accurate Quantification

For use as a reliable internal standard, high isotopic enrichment is critical to prevent 'cross-talk' and ensure the internal standard signal does not interfere with the analyte channel. Commercial specifications for Hexacosanoic acid-d4 consistently report a purity of ≥99% for the deuterated forms (d1-d4) . Other suppliers confirm a minimum chemical purity of >98% and an isotopic purity of 98 atom % D . This level of purity ensures that the compound can be used at low concentrations without contributing significant signal to the endogenous analyte's mass channel, thereby maintaining assay linearity and accuracy.

Isotopic Purity

Class-level

≥99% deuterated forms (d1-d4); isotopic purity 98 atom % D

Ensures low cross-talk and assay accuracy

Review lot-specific certificate of analysis

Evidence Dimension	Isotopic purity
Target Compound Data	≥99% deuterated forms (d1-d4)
Comparator Or Baseline	Unlabeled hexacosanoic acid
Quantified Difference	N/A
Conditions	Certificate of Analysis

Why This Matters

High isotopic purity is a non-negotiable quality metric for procurement; it ensures the internal standard will perform as expected and not compromise the accuracy of the quantitative data.

Optimal Use Cases for Hexacosanoic Acid-d4 Based on Evidence of Differentiation

Absolute Quantification of Serum C26:0 for Clinical Peroxisomal Disorder Screening

Hexacosanoic acid-d4 is optimally deployed as the internal standard in validated LC-MS/MS methods for quantifying total C26:0 in human serum or plasma . The evidence of its use at a defined concentration (e.g., 28.5 ng/mL) in a patented method demonstrates its direct applicability in establishing clinical assays for screening X-linked adrenoleukodystrophy (X-ALD), Zellweger spectrum disorders, and other peroxisomal biogenesis defects [2].

In Vitro Functional Studies of Peroxisomal Fatty Acid Beta-Oxidation

This compound is an indispensable metabolic tracer for quantifying peroxisomal beta-oxidation activity in cell-based models. The quantitative evidence shows that it can reliably differentiate between the metabolic capacity of control and diseased cells (e.g., X-ALD fibroblasts), providing a functional readout for drug discovery research and the study of peroxisomal disease mechanisms .

Quantitative Lipidomics for Biomarker Discovery in Metabolic Syndrome and Atherosclerosis

Research has established a positive correlation between elevated endogenous hexacosanoic acid levels and atherosclerotic risk factors, as well as metabolic syndrome . Hexacosanoic acid-d4 is the critical analytical tool that enables precise, multiplexed quantification of this VLCFA in large lipidomic cohorts, allowing researchers to rigorously test its utility as a predictive biomarker for these conditions.

Application

Selection Property

Validation Focus

Serum C26:0 quantification in peroxisomal disorder research

ISTD for precise matrix-effect correction

Method-transfer context for validated LC-MS/MS kit

Cell-based peroxisomal β-oxidation studies

Stable deuterated tracer for metabolic flux analysis

Assay response differentiation in disease models

Lipidomics biomarker research in metabolic disease cohorts

Multiplexed VLCFA quantification with ISTD

Exposure-response correlation without matrix interference

• [1] GlpBio. Hexacosanoic Acid-d4 (GC45469) Technical Datasheet. CAS: 1208837-79-9. View Source
• [2] PEKING UNION MEDICAL COLLEGE HOSPITAL. Method and kit for determining very long chain fatty acids in a sample by liquid chromatography tandem mass spectrometry. CN Patent CN109738539A, filed 2019. View Source